Cas no 1178067-48-5 (1-(4-Fluoro-3-methyl-phenyl)-ethanol)

• Product Name: 1-(4-Fluoro-3-methyl-phenyl)-ethanol
• CAS No: 1178067-48-5
• MF: C₉H₁₁FO
• MW: 154.181446313858
• MDL: MFCD11520976
• CID: 4561685
• PubChem ID: 20785345
• Update Time: 2025-11-01

1-(4-Fluoro-3-methyl-phenyl)-ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluoro-3-methyl-phenyl)-ethanol
• 1-(4-fluoro-3-methylphenyl)ethan-1-ol
• Benzenemethanol, 4-fluoro-α,3-dimethyl-

• MDL： MFCD11520976
• Inchi： 1S/C9H11FO/c1-6-5-8(7(2)11)3-4-9(6)10/h3-5,7,11H,1-2H3
• InChI Key： GHRXLNXWGOFJJL-UHFFFAOYSA-N
• SMILES： C(O)(C1=CC=C(F)C(C)=C1)C

Computed Properties

• Exact Mass: 154.079393132g/mol
• Monoisotopic Mass: 154.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(4-Fluoro-3-methyl-phenyl)-ethanol

Introduction to 1-(4-Fluoro-3-methyl-phenyl)-ethanol (CAS No. 1178067-48-5)

1-(4-Fluoro-3-methyl-phenyl)-ethanol, also known by its CAS registry number CAS No. 1178067-48-5, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals. This compound is characterized by its unique structure, which combines a fluorinated aromatic ring with an ethyl alcohol group, making it a valuable intermediate in organic synthesis.

The molecular formula of 1-(4-fluoro-3-methyl-phenyl)-ethanol is C9H11FO, and its molecular weight is approximately 156.2 g/mol. The compound exists as a colorless to pale yellow liquid with a characteristic odor. Its physical properties, such as boiling point and melting point, are critical for its use in various industrial processes. Recent studies have highlighted the importance of understanding the thermodynamic properties of this compound to optimize its synthesis and application.

One of the most notable aspects of 1-(4-fluoro-3-methyl-phenyl)-ethanol is its role as an intermediate in the synthesis of bioactive compounds. For instance, it has been utilized in the development of novel pharmaceutical agents targeting various diseases, including cancer and neurodegenerative disorders. Researchers have reported that this compound exhibits potential anti-inflammatory and antioxidant activities, making it a promising candidate for drug discovery.

In the agrochemical industry, 1-(4-fluoro-3-methyl-phenyl)-ethanol has been explored as a precursor for herbicides and fungicides. Its ability to interact with specific biological targets has been validated through extensive in vitro and in vivo studies. Recent advancements in green chemistry have also led to the development of more sustainable methods for synthesizing this compound, reducing environmental impact while maintaining high yields.

The synthesis of CAS No. 1178067-48-5 involves a multi-step process that typically starts with the preparation of the aromatic ring followed by functionalization with the ethyl alcohol group. Modern techniques such as catalytic hydrogenation and Friedel-Crafts alkylation have been employed to enhance the efficiency of these reactions. The use of microwave-assisted synthesis has also gained traction due to its ability to accelerate reaction rates and improve product purity.

In terms of safety and handling, 1-(4-fluoro-3-methyl-phenyl)-ethanol should be treated with care due to its flammability and potential health hazards. Proper personal protective equipment (PPE) should be worn during handling, and storage should be in accordance with standard laboratory practices to prevent exposure risks.

The demand for CAS No. 1178067-48-5 continues to grow as researchers uncover new applications across diverse industries. Its unique combination of chemical properties makes it an essential building block for advanced materials and innovative therapies. As technology advances, we can expect even more groundbreaking uses for this remarkable compound.